Cas no 29852-26-4 (Benzo[a]pyrene,5-(chloromethyl)- (9CI))

Benzo[a]pyrene,5-(chloromethyl)- (9CI) structure
29852-26-4 structure
Product Name:Benzo[a]pyrene,5-(chloromethyl)- (9CI)
CAS No:29852-26-4
MF:C21H13Cl
MW:300.78092455864
CID:269951
PubChem ID:34746
Update Time:2025-04-19

Benzo[a]pyrene,5-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,5-(chloromethyl)- (9CI)
    • 5-(chloromethyl)benzo[a]pyrene
    • 5-(Chloromethyl)benzo[pqr]tetraphene
    • benzo[a]pyrene, 5-(chloromethyl)-
    • 29852-26-4
    • BENZO(a)PYRENE, 5-(CHLOROMETHYL)-
    • 5-(CHLOROMETHYL)BENZO(A)PYRENE
    • 9YU4TQ8XNG
    • 5-Chloromethylbenzo(a)pyrene
    • CCRIS 2522
    • UNII-9YU4TQ8XNG
    • DTXSID60183969
    • 5-CHLOROMETHYLBENZO[A]PYRENE
    • BRN 5561657
    • Inchi: 1S/C21H13Cl/c22-12-16-10-15-6-3-5-13-8-9-18-17-7-2-1-4-14(17)11-19(16)21(18)20(13)15/h1-11H,12H2
    • InChI Key: WFAJDSVQAGXSMA-UHFFFAOYSA-N
    • SMILES: ClCC1C=C2C=CC=C3C=CC4=C5C=CC=CC5=CC=1C4=C23

Computed Properties

  • Exact Mass: 300.07069
  • Monoisotopic Mass: 300.070578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.4

Experimental Properties

  • Density: 1.344
  • Boiling Point: 521.9°Cat760mmHg
  • Flash Point: 243.6°C
  • Refractive Index: 1.851
  • PSA: 0

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